Cas no 2444540-01-4 (Canagliflozin Impurity 18)

• Product Name: Canagliflozin Impurity 18
• CAS No: 2444540-01-4
• MF: C₁₈H₁₅IS
• MW: 390.28
• CID: 5067001
• PubChem ID: 78358422
• Update Time: 2024-11-08

Canagliflozin Impurity 18 Chemical and Physical Properties

Names and Identifiers

• 2-[(5-iodo-2-methylphenyl)methyl]-5-phenylthiophene
• 2-(5-iodo-2-methylbenzyl)-5-phenylthiophene
• 2444540-01-4
• CS-M2646
• E82871
• Canagliflozin Impurity 18

• Inchi： 1S/C18H15IS/c1-13-7-8-16(19)11-15(13)12-17-9-10-18(20-17)14-5-3-2-4-6-14/h2-11H,12H2,1H3
• InChI Key： OHWKTPOIJKTZRB-UHFFFAOYSA-N
• SMILES： CC1C=CC(I)=CC=1CC1SC(C2=CC=CC=C2)=CC=1

Computed Properties

• Exact Mass: 389.99392g/mol
• Monoisotopic Mass: 389.99392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 28.2Ų